Cas no 1261744-77-7 (4-Cyano-2-methylbenzothiazole)

• Product Name: 4-Cyano-2-methylbenzothiazole
• CAS No: 1261744-77-7
• MF: C₉H₆N₂S
• MW: 174.222340106964
• CID: 4691967
• PubChem ID: 82653601
• Update Time: 2025-08-04

4-Cyano-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyano-2-methylbenzothiazole
• 2-Methylbenzo[d]thiazole-4-carbonitrile
• FCH1146274
• 4-Cyano-2-methylbenzothiazole

• Inchi： 1S/C9H6N2S/c1-6-11-9-7(5-10)3-2-4-8(9)12-6/h2-4H,1H3
• InChI Key： LQGJHUOWTYPTAJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(C#N)=CC=CC1=2

Computed Properties

• Exact Mass: 174.02516937g/mol
• Monoisotopic Mass: 174.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Cyano-2-methylbenzothiazole

Chemical Profile of 4-Cyano-2-methylbenzothiazole (CAS No. 1261744-77-7)

4-Cyano-2-methylbenzothiazole (CAS No. 1261744-77-7) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a cyano group and a methyl substituent in its molecular framework imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The chemical structure of 4-Cyano-2-methylbenzothiazole consists of a benzothiazole core, which is characterized by a benzene ring fused to a sulfur-containing five-membered ring. The cyano group (-CN) at the 4-position and the methyl group (-CH₃) at the 2-position contribute to its overall chemical profile. The cyano group is known for its ability to participate in hydrogen bonding and metal coordination, while the methyl group enhances lipophilicity, influencing solubility and membrane permeability. These structural features make 4-Cyano-2-methylbenzothiazole a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole derivatives. Several studies have highlighted the antimicrobial properties of compounds within this class, particularly against Gram-positive bacteria and fungi. The cyano group in 4-Cyano-2-methylbenzothiazole may play a crucial role in disrupting bacterial cell wall synthesis or inhibiting key enzymatic pathways. Additionally, the benzothiazole core has been shown to interact with biological targets such as topoisomerases and DNA gyrase, which are essential for bacterial replication.

Moreover, 4-Cyano-2-methylbenzothiazole has shown promise in anticancer research. Preliminary studies indicate that it may induce apoptosis in certain cancer cell lines by modulating intracellular signaling pathways. The cyano group could potentially interfere with mitochondrial function, leading to reactive oxygen species (ROS) generation and subsequent cell death. The methyl group may also contribute to enhanced bioavailability by improving solubility in lipophilic environments. These findings align with broader trends in oncology research, where small molecules targeting multiple pathways are being explored for their synergistic effects.

The synthesis of 4-Cyano-2-methylbenzothiazole typically involves multi-step organic reactions starting from readily available precursors such as thiourea and 2-methylphenylacetonitrile. The introduction of the cyano group can be achieved through cyanation reactions, while the methyl substituent is often incorporated during the initial cyclization step. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In terms of pharmacokinetic properties, 4-Cyano-2-methylbenzothiazole exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating drug candidates suitable for various administration routes. Its stability under physiological conditions also makes it a suitable candidate for further development into therapeutic agents. However, detailed pharmacokinetic studies are necessary to fully understand its absorption, distribution, metabolism, excretion (ADME) profile.

Recent advancements in computational chemistry have facilitated virtual screening campaigns aimed at identifying novel bioactive compounds within the benzothiazole scaffold. Molecular docking studies have suggested that 4-Cyano-2-methylbenzothiazole may interact with proteins involved in inflammation and cancer progression. These computational predictions provide a rational basis for experimental validation and guide the design of derivatives with enhanced potency or selectivity.

The potential applications of 4-Cyano-2-methylbenzothiazole extend beyond antimicrobial and anticancer therapies. Emerging research indicates its utility in neuroprotective contexts, where benzothiazole derivatives have demonstrated efficacy in models of neurodegenerative diseases. The ability of the cyano group to modulate neurotransmitter receptors or inhibit oxidative stress-related pathways may contribute to its neuroprotective effects.

Regulatory considerations are an essential aspect of bringing any new compound into clinical use. While 4-Cyano-2-methylbenzothiazole has not yet undergone rigorous clinical trials, preclinical data suggest that it may exhibit favorable safety profiles when used at appropriate doses. Further toxicological studies are warranted to assess potential side effects and establish safe dosage ranges.

In conclusion,4-Cyano-2-methylbenzothiazole (CAS No. 1261744-77-7) represents a structurally intriguing compound with diverse pharmacological potential. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. Continued research into its biological activities and synthetic modifications will likely uncover new opportunities for developing innovative treatments.